Cas no 1427587-67-4 (Ethanesulfonamide, N-[1-(5-bromo-3-pyridinyl)ethyl]-)

• Product Name: Ethanesulfonamide, N-[1-(5-bromo-3-pyridinyl)ethyl]-
• CAS No: 1427587-67-4
• MF: C₉H₁₃BrN₂O₂S
• MW: 293.180720090866
• MDL: MFCD32875541
• CID: 4781721
• Update Time: 2025-06-13

Ethanesulfonamide, N-[1-(5-bromo-3-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, N-[1-(5-bromo-3-pyridinyl)ethyl]-

• MDL： MFCD32875541
• Inchi： 1S/C9H13BrN2O2S/c1-3-15(13,14)12-7(2)8-4-9(10)6-11-5-8/h4-7,12H,3H2,1-2H3
• InChI Key： YULUKUNOCQYTAY-UHFFFAOYSA-N
• SMILES： C(S(NC(C1=CC(Br)=CN=C1)C)(=O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Ethanesulfonamide, N-[1-(5-bromo-3-pyridinyl)ethyl]-

Comprehensive Overview of Ethanesulfonamide, N-[1-(5-bromo-3-pyridinyl)ethyl]- (CAS No. 1427587-67-4)

Ethanesulfonamide, N-[1-(5-bromo-3-pyridinyl)ethyl]- (CAS No. 1427587-67-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfonamide and pyridine moieties, is widely studied for its potential applications in drug discovery and development. The presence of a 5-bromo-3-pyridinyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents targeting various diseases.

In recent years, the demand for sulfonamide derivatives has surged due to their diverse biological activities. Ethanesulfonamide, N-[1-(5-bromo-3-pyridinyl)ethyl]- stands out due to its potential in modulating enzyme activity and receptor binding. Its molecular structure allows for precise interactions with biological targets, making it a candidate for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These properties align with current trends in personalized medicine and targeted therapy, where specificity and efficacy are paramount.

The synthesis of Ethanesulfonamide, N-[1-(5-bromo-3-pyridinyl)ethyl]- involves multi-step organic reactions, often starting from commercially available 5-bromo-3-pyridinecarboxaldehyde. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric hydrogenation have been explored to improve yield and enantioselectivity. These methods address the growing need for sustainable and efficient chemical processes, a hot topic in green chemistry. Researchers are also investigating its structure-activity relationship (SAR) to optimize its pharmacological profile.

From an industrial perspective, CAS No. 1427587-67-4 is gaining traction as a key intermediate in the production of high-value fine chemicals. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, expands its utility in creating complex molecular architectures. This versatility is crucial for industries focusing on innovative material science and bioconjugation. Moreover, its stability under various conditions makes it suitable for large-scale manufacturing, meeting the demands of global supply chains.

Environmental and regulatory considerations are also pivotal in the discussion of Ethanesulfonamide, N-[1-(5-bromo-3-pyridinyl)ethyl]-. While it is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The compound's biodegradability and ecotoxicological impact are under scrutiny, reflecting the broader shift toward eco-friendly chemical design. Regulatory bodies emphasize the importance of life cycle assessment (LCA) to ensure sustainable usage, a topic frequently searched by professionals in the field.

In conclusion, Ethanesulfonamide, N-[1-(5-bromo-3-pyridinyl)ethyl]- (CAS No. 1427587-67-4) represents a promising compound with multifaceted applications. Its relevance in drug discovery, agrochemical innovation, and material science underscores its importance in modern chemistry. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in science and industry, from precision medicine to sustainable manufacturing.